Cas no 2847-05-4 (zinc malate)

• Product name: zinc malate
• CAS No: 2847-05-4
• MF: C₄H₄O₅-₂^.Zn+₂
• MW: 197.46156
• CID: 43487
• PubChem ID: 17834

zinc malate Chemical and Physical Properties

Names and Identifiers

• zinc malate
• DL-Aepfelsaeure,Zink-DL-malat
• DL-malic acid,zinc DL malate
• MALIC ACID,ZINC SALT
• zinc 2-hydroxybutanedioate
• Q27893783
• ZINC MALATE [WHO-DD]
• BUTANEDIOIC ACID, HYDROXY-, ZINC SALT (1:1)
• NS00083222
• 2847-05-4
• FT-0777938
• DTXSID70951156
• 3M0U6DM996
• ZINC MALATE, (DL)-
• SCHEMBL121544
• ZINC MALATE, (+/-)-
• MALIC ACID, ZINC SALT
• UNII-3M0U6DM996
• EINECS 220-647-4
• MALIC ACID, ZINC SALT (1:1)
• Zinc(II) 2-hydroxysuccinate
• zinc;2-hydroxybutanedioate

• Inchi： InChI=1S/C4H6O5.Zn/c5-2(4(8)9)1-3(6)7;/h2,5H,1H2,(H,6,7)(H,8,9);/q;+2/p-2
• InChI Key： YMTJAFLYBRWKTF-UHFFFAOYSA-L
• SMILES： C([O-])(=O)C(CC([O-])=O)O.[Zn+2]

Computed Properties

• Exact Mass: 195.93500
• Monoisotopic Mass: 195.93502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Experimental Properties

• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 153.4°C
• PSA: 72.83000
• LogP: -1.25010